Cas no 2580184-03-6 (ethyl 1-(sulfamoylmethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 1-(sulfamoylmethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2580184-03-6
• MF: C₉H₁₅NO₅S
• MW: 249.284101724625
• CID: 5660300
• PubChem ID: 165887410
• Update Time: 2025-05-20

ethyl 1-(sulfamoylmethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580184-03-6
• ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-27734445
• ethyl 1-(sulfamoylmethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• Inchi： 1S/C9H15NO5S/c1-2-14-7(11)8-3-9(4-8,15-5-8)6-16(10,12)13/h2-6H2,1H3,(H2,10,12,13)
• InChI Key： USWKIQCPFOXPEH-UHFFFAOYSA-N
• SMILES： S(CC12CC(C(=O)OCC)(CO1)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 249.06709375g/mol
• Monoisotopic Mass: 249.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 1-(sulfamoylmethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Ethyl 1-(Sulfamoylmethyl)-2-Oxabicyclo[2.1.1]Hexane-4-Carboxylate: A Comprehensive Overview

Ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, with CAS No. 2580184-03-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure, which incorporates a sulfamoyl group and an ethyl ester moiety, making it a versatile building block for various applications.

The bicyclic framework of this compound is particularly noteworthy, as it provides a rigid and stable platform for further functionalization. Recent studies have demonstrated that the sulfamoyl group can act as a bioisostere, offering potential applications in drug design where hydrogen bonding and electronic interactions are critical. The ethyl ester moiety, on the other hand, enhances solubility and bioavailability, making this compound an attractive candidate for pharmaceutical formulations.

One of the most exciting developments involving ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is its role in the synthesis of novel antimicrobial agents. Researchers have successfully utilized this compound as a precursor to develop compounds with potent activity against multidrug-resistant bacteria, addressing a pressing need in global health.

In addition to its pharmacological applications, this compound has also found utility in the field of agricultural chemistry. Its ability to modulate plant growth hormones has led to its exploration as a potential plant growth regulator, offering sustainable solutions for crop enhancement without adverse environmental impacts.

From a synthetic perspective, ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is typically synthesized via a multi-step process involving ring-closing metathesis and subsequent functionalization reactions. The use of Grubbs catalyst has been pivotal in achieving high yields and selectivity during the formation of the bicyclic core.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound, revealing its potential as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers.

Despite its promising applications, the environmental impact of ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate remains an area of active research. Studies are currently underway to assess its biodegradability and ecological footprint, ensuring that its use aligns with sustainable practices.

In conclusion, ethyl 1-(sulfamoylmethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a remarkable example of how structural complexity can be harnessed to address diverse scientific challenges. With ongoing research exploring its potential in drug discovery, agriculture, and materials science, this compound continues to be at the forefront of chemical innovation.